(Z)-3-((2,3-dimethylphenyl)amino)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,3-dimethylanilino)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H21N3S/c1-14-8-9-18(10-16(14)3)21-13-26-22(25-21)19(11-23)12-24-20-7-5-6-15(2)17(20)4/h5-10,12-13,24H,1-4H3/b19-12-
• InChI Key: GGSNMAHFVPHXRV-UNOMPAQXSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)C)C)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N/C=C(/C#N)\C2=NC(=CS2)C3=CC(=C(C=C3)C)C)C
• Molecular Formula: C22H21N3S
• Molecular Weight: 359.5 g/mol

Description

(Z)-3-((2,3-dimethylphenyl)amino)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H21N3S and its molecular weight is 359.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research has focused on the synthesis and structural elucidation of derivatives related to "(Z)-3-((2,3-dimethylphenyl)amino)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile." For example, Frolov et al. (2005) demonstrated the reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles with lithium aluminum hydride, yielding (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, showcasing a method to manipulate the molecular structure for potentially enhanced functionalities Frolov, Dotsenko, Krivokolysko, Chernega, & Litvinov, 2005.

Optoelectronic Applications

The exploration into optoelectronic devices has leveraged the unique properties of thiazole derivatives. Anandan et al. (2018) synthesized thiophene dyes for enhanced nonlinear optical limiting, a critical aspect for protecting optical sensors and human eyes, suggesting applications in photonic or optoelectronic devices Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018.

Antimicrobial and Antifungal Agents

The compound and its derivatives have been investigated for their potential as antimicrobial and antifungal agents. Gomha and Abdel‐Aziz (2012) synthesized new thiazoline and thiophene derivatives linked to an indole moiety, showing promise as potent antifungal agents, which indicates the compound's utility in developing new pharmaceuticals Gomha & Abdel‐Aziz, 2012.

Material Science and Engineering

In material science, Aly and El-Mohdy (2015) modified radiation-induced poly vinyl alcohol/acrylic acid hydrogels through condensation with various amine compounds, including derivatives similar to the compound of interest, enhancing the hydrogels' swelling properties and thermal stability. This research opens pathways to medical applications such as drug delivery systems Aly & El-Mohdy, 2015.

Photophysical Properties and Applications

Eltyshev et al. (2021) designed new fluorescent thiazoles based on a 3-aryl-2-(thiazol-2-yl)acrylonitrile core, demonstrating a wide range of fluorescent colors and intensities suitable for applications in living cell imaging and potentially in optical materials Eltyshev, Dzhumaniyazov, Suntsova, Minin, Pozdina, Dehaen, Benassi, & Belskaya, 2021.